4-Bromobenzyl 3,4-dimethoxybenzoate

• Molecular Formula: C16H15BrO4
• Molecular Weight: 351.19 g/mol
• IUPAC Name: (4-bromophenyl)methyl 3,4-dimethoxybenzoate
• InChI: InChI=1S/C16H15BrO4/c1-19-14-8-5-12(9-15(14)20-2)16(18)21-10-11-3-6-13(17)7-4-11/h3-9H,10H2,1-2H3
• InChI Key: AUFLGKVZUHYLNI-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)OCC2=CC=C(C=C2)Br)OC

Description

4-Bromobenzyl 3,4-dimethoxybenzoate, also known as BBDMB, is a chemical compound that belongs to the family of benzyl benzoates. It is a white crystalline powder that is used in scientific research for its potential therapeutic properties.

Mechanism of Action

4-Bromobenzyl 3,4-dimethoxybenzoate exerts its therapeutic effects by inhibiting the activity of certain enzymes and proteins in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. 4-Bromobenzyl 3,4-dimethoxybenzoate has also been found to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
4-Bromobenzyl 3,4-dimethoxybenzoate has been found to exhibit various biochemical and physiological effects in scientific research studies. It has been found to reduce inflammation, inhibit tumor growth, and induce apoptosis (programmed cell death) in cancer cells. 4-Bromobenzyl 3,4-dimethoxybenzoate has also been found to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

4-Bromobenzyl 3,4-dimethoxybenzoate has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. It is also stable under normal laboratory conditions and can be stored for long periods of time. However, 4-Bromobenzyl 3,4-dimethoxybenzoate has some limitations for lab experiments. It is relatively insoluble in water, which can make it difficult to administer in certain experimental settings. It also has a relatively short half-life in the body, which can limit its effectiveness in certain therapeutic applications.

Future Directions

There are several future directions for the study of 4-Bromobenzyl 3,4-dimethoxybenzoate. One area of research is to further investigate its potential therapeutic applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of research is to investigate its potential as a chemotherapeutic agent for the treatment of cancer. Additionally, further studies are needed to investigate the safety and efficacy of 4-Bromobenzyl 3,4-dimethoxybenzoate in human clinical trials.

Synthesis Methods

4-Bromobenzyl 3,4-dimethoxybenzoate can be synthesized by reacting 4-bromobenzyl alcohol with 3,4-dimethoxybenzoyl chloride in the presence of a base such as pyridine. The reaction produces 4-Bromobenzyl 3,4-dimethoxybenzoate as a white crystalline powder with a yield of around 70%.

Scientific Research Applications

4-Bromobenzyl 3,4-dimethoxybenzoate has been studied for its potential therapeutic properties in various scientific research studies. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties. 4-Bromobenzyl 3,4-dimethoxybenzoate has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.